Cas no 1743-96-0 (1-Nitro-4-(perfluoroethoxy)benzene)

• Product Name: 1-Nitro-4-(perfluoroethoxy)benzene
• CAS No: 1743-96-0
• MF: C₈H₄F₅NO₃
• MW: 257.114279747009
• MDL: MFCD02708322
• CID: 1032187
• PubChem ID: 4668554
• Update Time: 2025-06-08

1-Nitro-4-(perfluoroethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Nitro-4-(perfluoroethoxy)benzene
• 1-nitro-4-(1,1,2,2,2-pentafluoroethoxy)benzene
• 1-nitro-4-(pentafluoroethoxy)benzene
• 4-nitropentafluoroethoxybenzene
• AC1NG38V
• AC1Q1XUC
• AG-B-83183
• CTK7B6368
• Pentafluor-(4-nitro-phenyl)-aether
• Pentafluor-< 4-nitro-phenyl> -aether
• Benzene, 1-nitro-4-(pentafluoroethoxy)-
• Benzene, 1-nitro-4-(1,1,2,2,2-pentafluoroethoxy)-
• 1743-96-0
• CS-0216168
• 4-(Pentafluoroethoxy)nitrobenzene
• DB-337368
• EN300-35571
• SCHEMBL10773169
• BAA74396
• Z56792551
• MKBFCCDCVFHRLX-UHFFFAOYSA-N
• MFCD02708322
• AKOS008966528
• DTXSID30405382

• MDL： MFCD02708322
• Inchi： 1S/C8H4F5NO3/c9-7(10,11)8(12,13)17-6-3-1-5(2-4-6)14(15)16/h1-4H
• InChI Key： MKBFCCDCVFHRLX-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(OC1C=CC(=CC=1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 257.01112
• Monoisotopic Mass: 257.01113380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 1-Nitro-4-(perfluoroethoxy)benzene

Professional Introduction to 1-Nitro-4-(perfluoroethoxy)benzene (CAS No. 1743-96-0)

1-Nitro-4-(perfluoroethoxy)benzene, with the chemical identifier CAS No. 1743-96-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic nitro compound features a unique structural motif that combines a nitro group and a perfluoroethoxy substituent, making it a valuable intermediate in the synthesis of various specialty chemicals and potential drug candidates.

The molecular structure of 1-Nitro-4-(perfluoroethoxy)benzene consists of a benzene ring substituted at the 1-position with a nitro group (-NO₂) and at the 4-position with a perfluoroethoxy group (-O(CF₃)₂CH₂). This particular arrangement imparts distinct electronic and steric properties to the molecule, which are highly relevant in medicinal chemistry and material science applications.

In recent years, there has been growing interest in the utility of perfluoroalkylated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. The introduction of perfluoroethoxy groups into aromatic scaffolds has been shown to modulate receptor binding affinity and pharmacokinetic profiles, making such compounds attractive for drug development. For instance, studies have demonstrated that perfluoroalkylated nitroaromatics can serve as effective intermediates in the synthesis of kinase inhibitors and anti-inflammatory agents.

The synthesis of 1-Nitro-4-(perfluoroethoxy)benzene typically involves the nitration of 4-hydroxy-perfluoroethoxybenzene or through nucleophilic substitution reactions on appropriately substituted precursors. Advanced synthetic methodologies, such as catalytic fluorination and transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods align with contemporary trends in green chemistry, emphasizing efficiency and minimal environmental impact.

One of the most compelling applications of 1-Nitro-4-(perfluoroethoxy)benzene lies in its role as a precursor for biologically active molecules. Researchers have leveraged its structural framework to develop novel compounds with potential therapeutic effects. For example, derivatives of this compound have been investigated for their anti-cancer properties, where the perfluoroethoxy group enhances cell membrane permeability, improving drug delivery. Additionally, its nitro group can be further functionalized to introduce other pharmacophores, expanding its synthetic versatility.

The chemical properties of 1-Nitro-4-(perfluoroethoxy)benzene, including its solubility, stability, and reactivity, make it a valuable building block in organic synthesis. Its high melting point and moderate solubility in organic solvents facilitate its use in various reaction conditions. Furthermore, the electron-withdrawing nature of the nitro group influences electrophilic aromatic substitution reactions, allowing for selective functionalization at desired positions on the benzene ring.

In academic research, 1-Nitro-4-(perfluoroethoxy)benzene has been utilized in mechanistic studies to understand electron transfer processes and radical reactions. Its unique electronic distribution provides insights into how substituents affect reaction pathways in organic chemistry. Such studies contribute to the broader understanding of molecular interactions and can inform the design of more efficient synthetic routes.

The pharmaceutical industry has also recognized the potential of CAS No. 1743-96-0 as a key intermediate. Its incorporation into drug candidates has led to compounds with improved pharmacological profiles. For instance, modifications at the perfluoroethoxy position have been shown to enhance binding affinity to target enzymes and receptors, while minimizing off-target effects. This underscores the importance of structural optimization in drug discovery.

The safety profile of 1-Nitro-4-(perfluoroethoxy)benzene is another critical consideration in its application. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed due to its reactivity and potential health effects. Industrial-scale production requires adherence to good manufacturing practices (GMP) to ensure worker safety and environmental compliance.

In conclusion, 1-Nitro-4-(perfluoroethoxy)benzene represents a fascinating compound with diverse applications in chemistry and medicine. Its unique structural features offer opportunities for innovation in drug development and material science. As research continues to uncover new methodologies for functionalizing aromatic systems, compounds like this will remain at the forefront of scientific exploration.